Cas no 20001-36-9 (Propyl 5-nitrofuran-2-carboxylate)

Propyl 5-nitrofuran-2-carboxylate structure
20001-36-9 structure
Product Name:Propyl 5-nitrofuran-2-carboxylate
CAS No:20001-36-9
MF:C8H9NO5
MW:199.160762548447
CID:1389620
PubChem ID:29906
Update Time:2025-04-20

Propyl 5-nitrofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Propyl 5-nitrofuran-2-carboxylate
    • AI3-23600
    • 5-nitro-furan-2-carboxylic acid propyl ester
    • 2-Nitrofuran-5-carboxylate propyl ester
    • 5-Nitrofuran-2-carbonsaeurepropylester
    • n-Propyl-5-nitro-2-furoate
    • NSC74626
    • 2-FURANCARBOXYLIC ACID, 5-NITRO-, PROPYL ESTER
    • AC1L1IEW
    • BRN 1378786
    • propyl 5-nitro-2-furancarboxylate
    • AI3-23600; 5-nitro-furan-2-carboxylic acid propyl ester; 2-Nitrofuran-5-carboxylate propyl ester; 5-Nitrofuran-2-carbonsaeurepropylester; n-Propyl-5-nitro-2-furoate; NSC74626; 2-FURANCARBOXYLIC ACID, 5-NITRO-, PROPYL ESTER; AC1L1IEW; BRN 1378786; propyl 5-nitro-2-furancarboxylate;
    • DTXSID50173814
    • NSC-74626
    • DS-012095
    • 6CY6739G7S
    • 2-Furoic acid, 5-nitro-, propyl ester
    • NCIOpen2_000765
    • 20001-36-9
    • NSC 74626
    • AKOS008949522
    • Inchi: 1S/C8H9NO5/c1-2-5-13-8(10)6-3-4-7(14-6)9(11)12/h3-4H,2,5H2,1H3
    • InChI Key: KDWMOTCARFFLTQ-UHFFFAOYSA-N
    • SMILES: O(C(C1=CC=C([N+](=O)[O-])O1)=O)CCC

Computed Properties

  • Exact Mass: 199.04807
  • Monoisotopic Mass: 199.048072
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85.3
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.285
  • Boiling Point: 307.9°C at 760 mmHg
  • Flash Point: 140°C
  • Refractive Index: 1.507
  • PSA: 82.58
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